5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenol

• IUPAC Name: 5-[[furan-2-ylmethyl(3-methylbutan-2-yl)amino]methyl]-2-methoxyphenol
• InChI: InChI=1S/C18H25NO3/c1-13(2)14(3)19(12-16-6-5-9-22-16)11-15-7-8-18(21-4)17(20)10-15/h5-10,13-14,20H,11-12H2,1-4H3
• InChI Key: ZZJIPCHINJULGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N(CC1=CC(=C(C=C1)OC)O)CC2=CC=CO2
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMFP and is a derivative of 2-methoxyphenol.

Mechanism of Action

DMFP exerts its effects through the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of inflammation, cell proliferation, and cell survival. DMFP has also been shown to modulate the expression of various genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
DMFP has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also inhibits the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. DMFP has been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting their proliferation. It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using DMFP in lab experiments is its specificity for the NF-κB signaling pathway. This allows for targeted inhibition of this pathway without affecting other signaling pathways. However, DMFP has limited solubility in water, which can make it difficult to use in certain experiments. It also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on DMFP. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease. Another area of interest is its potential use in the treatment of cancer. Further research is needed to determine the optimal dosage and delivery method for DMFP in these applications. Additionally, more research is needed to understand the long-term effects of DMFP on the body and its potential side effects.

Scientific Research Applications

DMFP has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. DMFP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.